Cas no 2171446-56-1 (2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid)

• Product Name: 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid
• CAS No: 2171446-56-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5944726
• PubChem ID: 165762347
• Update Time: 2025-05-25

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid
• EN300-1576819
• 2171446-56-1
• 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}-4,4-dimethylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-17(13-24(30)28-15-18(25(31)32)14-27(2,3)4)29-26(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,13-16H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)/t17-,18?/m0/s1
• InChI Key： GHKKPQFOHPRZNW-ZENAZSQFSA-N
• SMILES： O(C(N[C@@H](C)CC(NCC(C(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid

Recent Advances in the Study of 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid (CAS: 2171446-56-1)

The compound 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid (CAS: 2171446-56-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a dimethylpentanoic acid moiety, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications as a building block in solid-phase peptide synthesis (SPPS) and its role in enhancing the stability and bioavailability of peptide-based therapeutics.

One of the key advancements in the study of this compound is its utility in the synthesis of complex peptide sequences. Researchers have demonstrated that the Fmoc-protected amino acid derivative facilitates efficient coupling reactions, minimizing side reactions and improving yield. The steric hindrance provided by the dimethylpentanoic acid group further enhances the selectivity of the synthesis process, making it a valuable tool for the production of high-purity peptides. These findings have been documented in several high-impact journals, including the Journal of Medicinal Chemistry and Organic Letters.

In addition to its synthetic applications, recent investigations have explored the pharmacological properties of derivatives of 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid. Preliminary in vitro and in vivo studies suggest that these derivatives exhibit enhanced metabolic stability and improved membrane permeability, which are critical factors for the development of orally bioavailable peptide drugs. For instance, a 2023 study published in ACS Chemical Biology highlighted the compound's potential as a scaffold for designing protease-resistant peptide therapeutics.

Furthermore, the compound's role in targeted drug delivery systems has been a subject of active research. Its ability to conjugate with various therapeutic agents while maintaining stability under physiological conditions has been leveraged to develop novel drug carriers. Recent work published in Bioconjugate Chemistry has shown that the incorporation of this compound into nanoparticle formulations significantly improves the targeted delivery of anticancer agents, reducing off-target effects and enhancing therapeutic efficacy.

Despite these promising developments, challenges remain in the large-scale production and optimization of this compound. Current research efforts are directed toward refining synthetic protocols to reduce costs and improve scalability. Additionally, ongoing studies are investigating the long-term safety and biocompatibility of its derivatives, which are essential for clinical translation. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid (CAS: 2171446-56-1) represents a versatile and valuable compound in the realm of chemical biology and drug development. Its applications in peptide synthesis, drug delivery, and therapeutic design underscore its potential to address unmet medical needs. Future research will likely focus on expanding its utility and overcoming existing limitations, paving the way for innovative treatments in the pharmaceutical industry.